Cas no 108818-49-1 (2,5,5-Trimethyl-1,3-dioxane-2-propanol)

• Product Name: 2,5,5-Trimethyl-1,3-dioxane-2-propanol
• CAS No: 108818-49-1
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 2868761
• PubChem ID: 13819057
• Update Time: 2025-05-25

2,5,5-Trimethyl-1,3-dioxane-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2,5,5-Trimethyl-1,3-dioxane-2-propanol
• 108818-49-1

• Inchi： 1S/C10H20O3/c1-9(2)7-12-10(3,13-8-9)5-4-6-11/h11H,4-8H2,1-3H3
• InChI Key： SWNYHLDMQFAXRP-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC1(C)CCCO

Computed Properties

• Exact Mass: 188.14124450Da
• Monoisotopic Mass: 188.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2,5,5-Trimethyl-1,3-dioxane-2-propanol

Comprehensive Overview of 2,5,5-Trimethyl-1,3-dioxane-2-propanol (CAS No. 108818-49-1): Properties, Applications, and Industry Trends

2,5,5-Trimethyl-1,3-dioxane-2-propanol (CAS No. 108818-49-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industries such as cosmetics, fragrances, and polymer stabilization. This compound belongs to the dioxane family, characterized by a cyclic ether backbone combined with a hydroxyl-functionalized side chain. Its molecular formula, C₁₀H₂₀O₃, reflects a balanced hydrophobicity and reactivity, making it valuable for formulations requiring stability and solubility enhancements.

In recent years, the demand for 2,5,5-Trimethyl-1,3-dioxane-2-propanol has surged due to its role as a fragrance fixative and solvent in premium personal care products. Consumers increasingly seek long-lasting scents, driving innovation in perfumery. This compound's ability to slow the evaporation of volatile fragrance components aligns with the trend toward sustainable and long-wearing formulations. Additionally, its low irritation potential makes it suitable for sensitive skin applications, a key concern in modern cosmetic science.

From a technical perspective, 2,5,5-Trimethyl-1,3-dioxane-2-propanol exhibits excellent compatibility with polar and non-polar matrices, a property leveraged in polymer plasticizers and coating additives. Its cyclic structure contributes to thermal stability, a critical factor for materials exposed to high-temperature processing. Industries such as automotive and electronics benefit from its incorporation into resins and adhesives, where durability and performance under stress are paramount.

Environmental and regulatory considerations have also shaped the use of this compound. With growing emphasis on green chemistry, manufacturers prioritize ingredients with favorable biodegradability profiles. 2,5,5-Trimethyl-1,3-dioxane-2-propanol has been evaluated for its ecological impact, with studies highlighting its moderate biodegradability under aerobic conditions. This aligns with global initiatives like the EU's REACH regulations, which advocate for safer alternatives in industrial applications.

Research into novel applications continues to expand. For instance, recent studies explore its potential as a stabilizer in UV-curable inks, addressing the packaging industry's need for fast-drying, eco-friendly solutions. Furthermore, its role in microencapsulation technologies—used for controlled release in agrochemicals or pharmaceuticals—demonstrates cross-industry relevance. Such innovations respond to frequent search queries like "advanced solvent technologies" or "multifunctional additives for coatings," reflecting market curiosity.

Quality control and synthesis methods for CAS No. 108818-49-1 are equally critical topics. High-purity grades (>98%) are typically achieved via catalytic hydrogenation or condensation reactions, with stringent HPLC or GC-MS analysis ensuring consistency. Suppliers often highlight these specifications to meet the pharmaceutical and cosmetic sectors' rigorous standards, where trace impurities can compromise product safety.

In summary, 2,5,5-Trimethyl-1,3-dioxane-2-propanol exemplifies how niche chemicals drive innovation across diverse fields. Its intersection with sustainability, performance, and safety trends ensures continued relevance in both industrial and consumer-facing applications. As research uncovers new functionalities, this compound is poised to remain a focal point for formulators and material scientists alike.